Cas no 62615-31-0 (Naphtho[1,2-b]thiophene-2-carboxaldehyde, 5-bromo-3-methyl-)

• Product Name: Naphtho[1,2-b]thiophene-2-carboxaldehyde, 5-bromo-3-methyl-
• CAS No: 62615-31-0
• MF: C₁₄H₉BrOS
• MW: 305.189661741257
• CID: 438135
• PubChem ID: 12326948
• Update Time: 2025-04-19

Naphtho[1,2-b]thiophene-2-carboxaldehyde, 5-bromo-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Naphtho[1,2-b]thiophene-2-carboxaldehyde, 5-bromo-3-methyl-
• 5-bromo-3-methylbenzo[g][1]benzothiole-2-carbaldehyde
• 5-BROMO-3-METHYLNAPHTHO[1,2-B]THIOPHENE-2-CARBALDEHYDE
• 62615-31-0
• DTXSID60489736

• Inchi： 1S/C14H9BrOS/c1-8-11-6-12(15)9-4-2-3-5-10(9)14(11)17-13(8)7-16/h2-7H,1H3
• InChI Key： MVIFYGCYKXTHIT-UHFFFAOYSA-N
• SMILES： BrC1=CC2C(C)=C(C=O)SC=2C2C=CC=CC=21

Computed Properties

• Exact Mass: 303.95577
• Monoisotopic Mass: 303.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 17.07